Cas no 2377036-21-8 (5-Azido-1,2-pentadiene)

• Product Name: 5-Azido-1,2-pentadiene
• CAS No: 2377036-21-8
• MF: C₅H₇N₃
• MW: 109.129180192947
• CID: 6184954
• PubChem ID: 145913455
• Update Time: 2025-05-20

5-Azido-1,2-pentadiene Chemical and Physical Properties

Names and Identifiers

• 2377036-21-8
• EN300-7455492
• 5-azidopenta-1,2-diene
• CID 145913455
• 5-Azido-1,2-pentadiene

• Inchi： 1S/C5H7N3/c1-2-3-4-5-7-8-6/h3H,1,4-5H2
• InChI Key： OXZLIBNNLHEIFU-UHFFFAOYSA-N
• SMILES： N(CCC=C=C)=[N+]=[N-]

Computed Properties

• Exact Mass: 109.063997236g/mol
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 5-Azido-1,2-pentadiene

Introduction to 5-Azido-1,2-pentadiene (CAS No: 2377036-21-8)

5-Azido-1,2-pentadiene, with the chemical formula C₅H₇N₃, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its unique CAS number 2377036-21-8, is characterized by the presence of azido functional groups, which make it a valuable building block for constructing more complex molecular architectures. The dual reactivity of the azido group and the conjugated diene system in 5-Azido-1,2-pentadiene allows for diverse synthetic pathways, enabling its application in the development of novel therapeutic agents and advanced materials.

The significance of 5-Azido-1,2-pentadiene lies in its ability to participate in various chemical transformations, including cycloadditions, nucleophilic substitutions, and radical reactions. These reactions are crucial for the synthesis of complex molecules, such as heterocyclic compounds and polymers. Recent advancements in synthetic methodologies have further highlighted the utility of this compound in constructing intricate molecular frameworks with high precision and efficiency.

In the realm of pharmaceutical research, 5-Azido-1,2-pentadiene has been explored as a precursor for the development of bioactive molecules. The azido group can be selectively transformed into other functional moieties, such as alcohols, amines, or carboxylic acids, depending on the desired application. This flexibility makes it an attractive candidate for drug discovery programs aimed at identifying new therapeutic entities. For instance, researchers have utilized 5-Azido-1,2-pentadiene to synthesize analogs of known pharmacophores, leveraging its reactivity to introduce novel structural motifs that may enhance biological activity.

One of the most compelling aspects of 5-Azido-1,2-pentadiene is its role in polymer chemistry. The conjugated diene system can undergo polymerization reactions to form polymers with tailored properties. These polymers exhibit interesting characteristics such as tunable mechanical strength, thermal stability, and optical properties. In recent years, there has been growing interest in developing sustainable and environmentally friendly polymers derived from renewable resources. 5-Azido-1,2-pentadiene, with its origins from petrochemical feedstocks but potential for biobased modifications, represents a promising avenue for creating next-generation materials.

The synthesis of 5-Azido-1,2-pentadiene itself is a subject of considerable interest among synthetic chemists. Modern synthetic approaches have focused on optimizing yield and purity while minimizing hazardous byproducts. Techniques such as transition metal-catalyzed reactions and photoredox catalysis have been employed to achieve high selectivity and efficiency in its preparation. These advancements not only enhance the practicality of using 5-Azido-1,2-pentadiene but also contribute to the broader goal of green chemistry.

Recent studies have also explored the applications of 5-Azido-1,2-pentadiene in material science beyond traditional polymers. For example, its incorporation into organic electronic materials has shown promise for developing new types of optoelectronic devices. The ability to functionalize the molecule with various groups allows for fine-tuning of electronic properties such as charge transport and luminescence. This opens up possibilities for creating innovative technologies in areas like organic light-emitting diodes (OLEDs) and photovoltaics.

The chemical reactivity of 5-Azido-1,2-pentadiene extends to bioconjugation techniques used in biomedicine. The azido group can be readily incorporated into biomolecules like peptides and proteins through click chemistry reactions. This has enabled researchers to develop novel bioimaging agents and therapeutic proteins with enhanced stability and functionality. The precision offered by these conjugation methods is particularly valuable in fields such as diagnostics and targeted drug delivery.

As research continues to evolve，the applications of 5-Azido-1，2-pentadiene are expected to expand further。 Innovations in synthetic chemistry will continue to unlock new possibilities，making this compound an indispensable tool for chemists working across multiple disciplines。 Whether it is through drug discovery，material science，or biotechnology，the versatility of 5-Azido-1，2-pentadiene ensures that it will remain at the forefront of scientific exploration for years to come。